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Compound of Interest

Compound Name: 2,4,6-Trimethoxybenzaldehyde

Cat. No.: B041885

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational plans, and disposal
procedures for handling 2,4,6-Trimethoxybenzaldehyde. Adherence to these guidelines is
critical for ensuring personal safety and maintaining a secure laboratory environment.

Chemical and Physical Properties

A summary of key quantitative data for 2,4,6-Trimethoxybenzaldehyde is presented below.

Property Value

Molecular Formula C10H1204

Molecular Weight 196.20 g/mol

Appearance Light yellow crystalline solid
Melting Point 115-120°C

Boiling Point 293.08 °C (estimated)
Solubility No data available

Personal Protective Equipment (PPE)

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b041885?utm_src=pdf-interest
https://www.benchchem.com/product/b041885?utm_src=pdf-body
https://www.benchchem.com/product/b041885?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b041885?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Appropriate PPE is mandatory to minimize exposure risk when handling 2,4,6-

Trimethoxybenzaldehyde. The following table outlines the recommended equipment.

PPE Category

Recommended Equipment

Standard

Eye/Face Protection

Chemical safety goggles or a

face shield.

OSHA 29 CFR 1910.133 or
European Standard EN166.[1]

Skin Protection

Chemical-resistant gloves
(e.g., nitrile rubber). Inspect
gloves prior to use. A lab coat
or other protective clothing to

prevent skin contact.

Regulation (EU) 2016/425 and
the standard EN 374.[2]

Respiratory Protection

A NIOSH/MSHA or European
Standard EN 149 approved
respirator is necessary if
ventilation is inadequate or if

dust is generated.

OSHA 29 CFR 1910.134 or
European Standard EN 149.[2]

Operational Plan: Safe Handling and Storage

Proper handling and storage are crucial for preventing accidents and maintaining the integrity

of 2,4,6-Trimethoxybenzaldehyde.

Handling:

o Work in a well-ventilated area, preferably within a chemical fume hood, to minimize

inhalation of dust.[1][3]

e Avoid direct contact with skin and eyes.[1]

e Prevent the formation of dust during handling.[3]

e Wash hands thoroughly with soap and water after handling the substance.[1]

e Do not eat, drink, or smoke in the laboratory.[4]

Storage:
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» Store in a tightly closed container in a cool, dry, and well-ventilated area.[1]

o Keep away from incompatible materials such as strong oxidizing agents.[5]

o Label the container clearly with the chemical name and any hazard warnings.

Safe Handling Workflow Storage Protocol

[Receive ChemicaD
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Safe Handling and Storage Workflow for 2,4,6-Trimethoxybenzaldehyde.

Emergency First Aid Procedures

Immediate and correct first aid is vital in case of accidental exposure.

» Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15
minutes, making sure to lift the upper and lower eyelids occasionally.[1][6] Seek immediate
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medical attention.[1]

Skin Contact: Remove any contaminated clothing and wash the affected skin area with
plenty of soap and water for at least 15 minutes.[1][6] If irritation develops or persists, seek
medical attention.

Inhalation: Move the individual to fresh air at once.[1][6] If breathing is difficult or has
stopped, provide artificial respiration and seek immediate medical attention.[1]

Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth
with water and have them drink 2-4 cups of water or milk.[1] Never give anything by mouth to
an unconscious person.[1] Seek immediate medical attention.[1]

Emergency Response Protocol

Exposure Occurs
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Emergency First Aid Workflow for Exposure to 2,4,6-Trimethoxybenzaldehyde.

Disposal Plan

The disposal of 2,4,6-Trimethoxybenzaldehyde and its contaminated materials must be

handled as hazardous waste.

Spill Management:

 In the event of a spill, avoid creating dust.[3]

o Wearing appropriate PPE, carefully sweep or vacuum the spilled solid material.[3]

» Place the collected material into a suitable, sealed, and clearly labeled container for
disposal.[3]

» Clean the spill area thoroughly with soap and water, and collect the cleaning materials for
disposal as hazardous waste.

Waste Disposal:

o Designation: All 2,4,6-Trimethoxybenzaldehyde waste, including empty containers and
contaminated items (e.g., gloves, weighing paper), should be treated as hazardous chemical
waste.

o Containerization: Use a designated, compatible, and leak-proof container for waste
collection.

o Labeling: Clearly label the waste container with "Hazardous Waste," the full chemical name
"2,4,6-Trimethoxybenzaldehyde,” and the approximate quantity. Do not use abbreviations.

o Storage: Store the waste container in a designated satellite accumulation area, segregated
from incompatible materials.

» Disposal: Arrange for the collection of the hazardous waste by a licensed professional
disposal service or your institution's Environmental Health and Safety (EHS) department.[5]
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Some jurisdictions may allow for the deactivation of aldehyde waste through chemical
treatment to render it non-hazardous before disposal; however, you must consult with your
local authorities and EHS office to ensure compliance with all regulations.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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